Cas no 3722-76-7 (6-methoxychroman)

• Product Name: 6-methoxychroman
• CAS No: 3722-76-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD16037278
• CID: 2108221
• PubChem ID: 11378679
• Update Time: 2025-06-08

6-methoxychroman Chemical and Physical Properties

Names and Identifiers

• 6-methoxychroman
• 2H-1-BENZOPYRAN,3,4-DIHYDRO-6-METHOXY
• 3722-76-7
• AKOS025311674
• 6-methoxy-3,4-dihydro-2H-chromene
• MFCD16037278
• GIKMYBNGVOXIJU-UHFFFAOYSA-N
• 6-methoxy-3,4-dihydrobenzopyran
• SCHEMBL578280
• 6-methoxy-3,4-dihydro-2H-1-benzopyran
• BS-28456
• FT-0741025
• 2H-1-BENZOPYRAN, 3,4-DIHYDRO-6-METHOXY
• N11283
• CS-0210476
• DTXSID901316605
• DA-19982

• MDL： MFCD16037278
• Inchi： 1S/C10H12O2/c1-11-9-4-5-10-8(7-9)3-2-6-12-10/h4-5,7H,2-3,6H2,1H3
• InChI Key： GIKMYBNGVOXIJU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-methoxychroman

Professional Introduction to Compound with CAS No. 3722-76-7 and Product Name: 6-methoxychroman

6-methoxychroman, identified by its Chemical Abstracts Service (CAS) number 3722-76-7, is a heterocyclic organic compound that belongs to the chroman class. This molecule, characterized by a benzene ring fused with a pyran ring, has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its versatile structural framework and potential biological activities.

The 6-methoxychroman scaffold serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Its methoxy substituent at the 6-position enhances its reactivity, making it a valuable building block for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In recent years, research has highlighted the 6-methoxychroman derivative as a promising candidate for developing novel therapeutic agents. Studies have demonstrated its potential in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and inflammation. The chroman core exhibits unique electronic and steric properties that can be exploited to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 6-methoxychroman is its role in the development of antioxidants and anti-inflammatory agents. The methoxy group contributes to its stability and bioavailability, making it an ideal candidate for further functionalization. Researchers have explored its derivatives as potential treatments for oxidative stress-related conditions, leveraging its ability to scavenge free radicals and reduce inflammation.

The synthesis of 6-methoxychroman has been refined through various catalytic processes, including transition metal-catalyzed reactions that enhance yield and purity. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification. Medicinal chemists are increasingly utilizing 6-methoxychroman as a starting point for designing molecules with tailored pharmacological profiles.

Recent clinical studies have begun to explore the therapeutic potential of 6-methoxychroman derivatives in treating chronic diseases. Preliminary results suggest that certain analogs exhibit significant anti-proliferative effects on cancer cell lines while maintaining low toxicity in healthy cells. This selective toxicity makes them attractive candidates for further clinical development.

The structural flexibility of 6-methoxychroman allows for modifications at multiple positions, enabling the creation of a diverse library of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead structures with therapeutic potential. The integration of computational modeling and machine learning techniques has further accelerated the discovery process by predicting optimal modifications and their effects on biological activity.

In conclusion, 6-methoxychroman (CAS No. 3722-76-7) represents a cornerstone in modern pharmaceutical research due to its versatile chemical properties and broad range of applications. Its role as a key intermediate in drug development continues to evolve with advancements in synthetic chemistry and medicinal chemistry. As research progresses, we can anticipate even more innovative uses for this compound, solidifying its importance in addressing global health challenges.